Cas no 2418651-19-9 (3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid)

• Product Name: 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid
• CAS No: 2418651-19-9
• MF: C₂₉H₃₀N₂O₄S
• MW: 502.624506473541
• CID: 5676767
• PubChem ID: 165845736
• Update Time: 2025-10-31

3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418651-19-9
• 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid
• EN300-26631941
• 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid

• Inchi： 1S/C29H30N2O4S/c1-17-25(28(32)33)18(2)27(36)19(3)26(17)30-12-14-31(15-13-30)29(34)35-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,24,36H,12-16H2,1-3H3,(H,32,33)
• InChI Key： SXJSPICPVLJLEV-UHFFFAOYSA-N
• SMILES： SC1C(C)=C(C(=O)O)C(C)=C(C=1C)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 502.19262862g/mol
• Monoisotopic Mass: 502.19262862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 71.1Ų

Additional information on 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid

3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid (CAS No. 2418651-19-9): A Comprehensive Overview

3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid (CAS No. 2418651-19-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenyl group, a piperazine ring, and multiple functional groups such as methyl and sulfanyl moieties. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The fluorenyl group in the compound is a common protecting group used in organic synthesis, particularly in peptide and nucleoside chemistry. It provides stability and ease of manipulation during synthetic processes, making it an attractive choice for researchers working on complex molecular structures. The methoxycarbonyl (Moc) group further enhances the stability of the compound by protecting the piperazine ring from premature deprotection, which is crucial for maintaining the integrity of the molecule during multi-step syntheses.

The presence of multiple methyl groups and a sulfanyl (thio) group in the structure imparts additional chemical and biological properties to the compound. The methyl groups contribute to the lipophilicity of the molecule, which can influence its ability to cross cell membranes and interact with biological targets. The sulfanyl group, on the other hand, can participate in redox reactions and form disulfide bonds, which are important for protein folding and stability.

Recent studies have explored the potential therapeutic applications of compounds with similar structural features. For instance, a study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory properties of a series of fluorenyl-containing piperazine derivatives. The results showed that these compounds exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting their potential as novel anti-inflammatory agents.

In another study, researchers at the University of California examined the neuroprotective effects of fluorenyl-piperazine compounds in models of neurodegenerative diseases. The findings indicated that these compounds could protect neurons from oxidative stress and apoptosis, making them promising candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid typically involves a multi-step process that includes the formation of the fluorenyl-methoxycarbonyl protecting group, coupling with piperazine, and subsequent functionalization to introduce the methyl and sulfanyl groups. Advanced synthetic techniques such as transition-metal catalysis and microwave-assisted reactions have been employed to improve yields and reduce reaction times.

The physicochemical properties of this compound have also been extensively characterized. It has been found to have good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in biological assays. However, its solubility in water is limited, which may require formulation strategies to enhance its bioavailability for in vivo applications.

In terms of safety and toxicity, preliminary studies have shown that 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid exhibits low cytotoxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for clinical use.

The future research directions for this compound include optimizing its pharmacokinetic properties to improve its efficacy and safety profile. Additionally, exploring its potential synergistic effects with other therapeutic agents could lead to more effective treatment strategies for various diseases.

In conclusion, 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}piperazin-1-yl)-2,4,6-trimethyl-5-sulfanylbenzoic acid (CAS No. 2418651-19-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an exciting candidate for further investigation and development.